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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Samarium Cobalt (SmCo)
and Aluminum-Nickel-Cobalt (Alnico) permanent magnets, with a focus on their behavior in
high-demagnetization field environments. The information presented is supported by
established material properties and generalized experimental methodologies.

Executive Summary

Samarium Cobalt (SmCo) magnets, a type of rare-earth magnet, are renowned for their high
resistance to demagnetization and excellent performance at elevated temperatures.[1] Alnico
magnets, an older class of permanent magnets, are characterized by their exceptional
temperature stability and high remanence, but exhibit lower resistance to demagnetization.[2]
[3] The choice between SmCo and Alnico for applications involving high demagnetization fields
hinges on a trade-off between magnetic stability, strength, and operational temperature.

l. Quantitative Performance Data

The following tables summarize the key magnetic and thermal properties of SmCo and Alnico
magnets, providing a clear comparison of their performance characteristics.

Table 1: Magnetic Properties
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Property SmCo Magnets Alnico Magnets
Remanence (Br) 0.85-1.15T[4] 0.7 - 1.35 T[3][5]
Coercivity (Hc) 600 - 820 KA/m[4] 40 - 60 KA/m[4]
Maximum Energy Product

150 - 250 kJ/m3[4] 40 - 50 kJ/m3[4]
(BHmax)

Table 2: Thermal Properties

Property SmCo Magnets Alnico Magnets
Maximum Operating

250 - 350°C[2] up to 550°C[2]
Temperature
Curie Temperature 700 - 850°C 820 - 860°CJ5]

Il. Performance in High-Demagnetization Fields

The resistance of a permanent magnet to an external demagnetizing field is primarily indicated
by its coercivity (Hc). As shown in Table 1, SmCo magnets possess significantly higher
coercivity than Alnico magnets.[4] This intrinsic property makes SmCo magnets far more stable
and resistant to demagnetization when exposed to strong external magnetic fields.[2][4]

Alnico magnets, with their low coercivity, are relatively easy to demagnetize.[2][3] Exposure to
a reverse magnetic field that exceeds their coercivity will lead to a complete loss of magnetism.
[3] Even fields below the coercivity can cause a reduction in remanence, leading to a weaker
magnetic field.[3] This susceptibility to demagnetization is a critical limiting factor for Alnico
magnets in applications with strong opposing magnetic fields.

The performance of these magnets under demagnetizing fields is graphically represented by
their B-H curve, or hysteresis loop. The second quadrant of this curve, known as the
demagnetization curve, illustrates the magnet's behavior in the presence of an opposing field.
For SmCo, the demagnetization curve is nearly a straight line down to its coercivity point,
indicating a high resistance to demagnetization. In contrast, the demagnetization curve for
Alnico shows a much more gradual decline, indicating its lower resistance.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://www.couragemagnet.com/magnet-blog/3471.html
https://www.mdpi.com/2673-8724/4/2/10
https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://hsmagnet.com/2023/03/14/what-is-difference-between-samarium-cobalt-and-alnico-magnet/
https://hsmagnet.com/2023/03/14/what-is-difference-between-samarium-cobalt-and-alnico-magnet/
https://www.mdpi.com/2673-8724/4/2/10
https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://hsmagnet.com/2023/03/14/what-is-difference-between-samarium-cobalt-and-alnico-magnet/
https://www.magnetsw.com/7-key-differences-between-alnico-2-and-smco-magnets-for-high-temperature-apps.html
https://hsmagnet.com/2023/03/14/what-is-difference-between-samarium-cobalt-and-alnico-magnet/
https://www.couragemagnet.com/magnet-blog/3471.html
https://www.couragemagnet.com/magnet-blog/3471.html
https://www.couragemagnet.com/magnet-blog/3471.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

lll. Experimental Protocols

The determination of a magnet's resistance to demagnetization is typically carried out using a
precision instrument called a Vibrating Sample Magnetometer (VSM) or a B-H tracer. These
instruments are used to measure the magnetic properties of a material and plot its hysteresis
loop.

Generalized Experimental Protocol for Hysteresis Loop Measurement:

o Sample Preparation: A sample of the magnetic material (either SmCo or Alnico) of a defined
size and shape is prepared.

e Magnetization: The sample is first magnetized to saturation by applying a strong external
magnetic field.

« Hysteresis Loop Measurement:

o

The magnetized sample is placed within the VSM or B-H tracer.

o An external magnetic field is applied, starting from a positive value and sweeping down to
a negative value, and then back to the positive starting point.

o The instrument continuously measures the magnetic moment of the sample as the
external field is varied.

o The data of the applied magnetic field (H) versus the induced magnetization (B) is plotted
to generate the full hysteresis loop.

o Data Analysis: Key parameters are extracted from the hysteresis loop, including:

[¢]

Remanence (Br): The magnetization remaining when the external field is zero.

o

Coercivity (Hc): The intensity of the reverse magnetic field required to reduce the
magnetization to zero.

o

Maximum Energy Product (BHmax): The point on the demagnetization curve where the
product of B and H is at its maximum.
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Demagnetization Testing with a Controlled Field:

A specialized test fixture can be used to apply a controlled demagnetizing field to a magnet
sample.

o Fixture Setup: The test fixture is designed to generate a precise and uniform demagnetizing
field across the magnet sample.

» Field Application: A range of demagnetizing magnetomotive forces (MMF) are applied to the
magnet.

o Flux Measurement: The degree of demagnetization is measured using a flux mapping device
that can quantify the magnetic field strength at various points on the magnet's surface.[6]

e Analysis: The measured flux density is compared to the initial flux density to determine the
extent of demagnetization at different applied field strengths.

IV. Visualizations

Magnet Type Key Properties Performance Outcome

External Conditions SmCo Magnet has High Coercivity leads to Resists Demagnetization
High Demagnetization Field
' N
Alnico Magnet Low Coercivity | leadsto Prone to Demagnetization

Click to download full resolution via product page

Caption: Logical flow of magnet performance under a high demagnetization field.
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Caption: Experimental workflow for hysteresis loop measurement.
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V. Conclusion

For applications demanding high resistance to demagnetization, SmCo magnets are the
superior choice due to their significantly higher coercivity. While Alnico magnets offer excellent
performance at very high temperatures, their low coercivity makes them vulnerable in
environments with strong opposing magnetic fields. The selection between these two materials
requires a careful evaluation of the specific magnetic and thermal conditions of the intended
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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